6-hydroxy-4-((4-methylpiperidin-1-yl)methyl)-7-phenyl-2H-chromen-2-one

• IUPAC Name: 6-hydroxy-4-[(4-methylpiperidin-1-yl)methyl]-7-phenylchromen-2-one
• InChI: InChI=1S/C22H23NO3/c1-15-7-9-23(10-8-15)14-17-11-22(25)26-21-13-18(20(24)12-19(17)21)16-5-3-2-4-6-16/h2-6,11-13,15,24H,7-10,14H2,1H3
• InChI Key: NWVXZCNZCSPGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=CC(=O)OC3=CC(=C(C=C23)O)C4=CC=CC=C4
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

“6-hydroxy-4-((4-methylpiperidin-1-yl)methyl)-7-phenyl-2H-chromen-2-one” is a chemical compound with the molecular formula C16H19NO3. It is a derivative of 2-amino-4H-pyran-3-carbonitrile, a structural core motif that has received increasing attention due to its potential pharmacological properties.

Molecular Structure Analysis

The molecular structure of “this compound” includes a chromen-2-one core with a 4-methylpiperidin-1-yl)methyl group at the 4-position and a phenyl group at the 7-position. The exact structural details are not available in the retrieved resources.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 273.33. Other physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

• Synthesis Techniques :

  • A study on the synthesis of similar compounds, including various 2H-chromen-2-one derivatives, demonstrated the use of recyclable catalysts and highlighted advantages such as high yields, cleaner reactions, and simple methodologies (Ghashang, Mansoor, & Aswin, 2015).

• Antimicrobial Activity :

  • Research on novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones, which are structurally similar, revealed significant antibacterial and antifungal activities (Mandala et al., 2013).
  • Another study synthesized and evaluated new derivatives of 4-hydroxy-chromen-2-one, reporting high levels of antibacterial activity against various bacterial strains (Behrami & Dobroshi, 2019).

• Electronic and Structural Analysis :

  • A research on the electronic transitions of similar dye compounds based on 2H-chromen-2-one provided insights into the interactions of chromophores and the nature of electronic transitions in these molecules (Skrypska et al., 2020).

• Antioxidant Activity :

  • An investigation of the antioxidant properties of new 4-hydroxycoumarin derivatives, which are chemically related, assessed their activity in a hypochlorous system, highlighting the potential for medical applications (Stanchev et al., 2009).

• Cancer Research :

  • A study on substituted chromene compounds, which share a similar chemical backbone, discussed their potential analgesic, anticonvulsant, and anti-cancerous properties, offering insights into therapeutic applications (Abdelwahab & Fekry, 2022).